Cas no 14458-76-5 (1H-Benzo[b]fluorene)
![1H-Benzo[b]fluorene structure](https://ossimg.kuujia.com/scimg/14500/14458-76-5x500.png)
1H-Benzo[b]fluorene structure
Product Name:1H-Benzo[b]fluorene
1H-Benzo[b]fluorene Chemical and Physical Properties
Names and Identifiers
-
- 1H-Benzo[b]fluorene
- (1H)-Benzo(b)fluorene
- (1H)-benzo[b]fluorene
- Einecs 238-449-1
- NS00054169
- UNII-D6KQ5BQV4Y
- D6KQ5BQV4Y
- 14458-76-5
- DTXSID60162759
-
- Inchi： 1S/C17H12/c1-2-6-13-11-17-15(9-12(13)5-1)10-14-7-3-4-8-16(14)17/h1-6,8-11H,7H2
- InChI Key： RZKOXMMPOZMIOS-UHFFFAOYSA-N
- SMILES： C12C=C3C=CC=CC3=CC=1C=C1CC=CC=C21
Computed Properties
- Exact Mass: 216.09396
- Monoisotopic Mass: 216.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 410
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0A^2
- XLogP3: 4.3
Experimental Properties
- Density: 1.19
- Boiling Point: 445.9°Cat760mmHg
- Flash Point: 251°C
- Refractive Index: 1.728
- PSA: 0
1H-Benzo[b]fluorene Related Literature
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H. G. Heller,K. Salisbury J. Chem. Soc. C 1970 399
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2. Overcrowded molecules. Part XI. A doubly ‘forbidden’ symmetry-allowed pericyclic reaction: the thermal rearrangement of (E)-2-benzylidene-(Z)-1-mesityl(phenyl)methyleneindane into (Z)-2-benzyl-1-mesityl(phenyl)methyleneindeneJohn S. Hastings,Harry G. Heller,Howard Tucker,Keith Smith J. Chem. Soc. Perkin Trans. 1 1975 1545
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3. Overcrowded molecules. Part II. The interaction of diphenylketen with 2-benzylidene-1,3-indanedioneH. G. Heller,D. Auld,K. Salisbury J. Chem. Soc. C 1967 1552
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H. G. Heller,K. Salisbury J. Chem. Soc. C 1970 873
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5. Index of subjects, 1967
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